2,4,5-Trifluorobenzylmercaptan
Overview
Description
2,4,5-Trifluorobenzylmercaptan is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly used as a reagent in organic synthesis, and it has also been studied for its potential use in various biochemical and physiological applications. In
Scientific Research Applications
Continuous Flow Synthesis
2,4,5-Trifluorobenzylmercaptan serves as a precursor in the continuous flow synthesis of valuable compounds like 2,4,5-trifluorobenzoic acid, which is of significant interest in the pharmaceutical industry and material science. The utilization of microflow systems for the synthesis of 2,4,5-trifluorobenzoic acid through a process involving Grignard exchange and carboxylation reactions demonstrates the chemical's vital role in facilitating efficient and scalable production processes (Deng et al., 2015).
Surface Adsorption and Electrochemistry
Research into the adsorption of thiophenol and related compounds, including this compound derivatives, at electrode surfaces offers insights into their potential applications in electrochemistry and surface science. Studies focusing on the interaction of these compounds with Pt(111) electrodes, using techniques such as electron energy loss spectroscopy (EELS) and cyclic voltammetry, reveal the substance's contribution to understanding surface chemistry and its potential in developing surface coatings or electrochemical sensors (Stern et al., 1988).
Charge-Carrier Mobility in Materials
The role of this compound derivatives in enhancing charge-carrier mobility within amorphous materials is also notable. Studies on hexaazatrinaphthylene derivatives demonstrate how these compounds contribute to stable amorphous films with significant charge-carrier mobility, highlighting their application in the development of electronic materials and devices (Kaafarani et al., 2005).
Novel Synthesis Processes
Additionally, the development of novel benzyl mercaptans as recyclable, odorless substitutes for hydrogen sulfide showcases the innovative applications of this compound in synthetic chemistry. This research offers safer and more environmentally friendly alternatives for generating β-mercapto-carbonyl compounds and converting alkyl bromides into alkanethiols, illustrating the compound's role in advancing synthetic methodologies (Matoba et al., 2007).
Properties
IUPAC Name |
(2,4,5-trifluorophenyl)methanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3S/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2,11H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFBHRKDQSUTVIR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)F)CS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50375775 |
Source
|
| Record name | 2,4,5-Trifluorobenzylmercaptan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50375775 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
886498-39-1 |
Source
|
| Record name | 2,4,5-Trifluorobenzenemethanethiol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886498-39-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4,5-Trifluorobenzylmercaptan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50375775 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 886498-39-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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